Cas no 1320747-32-7 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine)
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine is a highly functionalized boronic ester derivative, primarily employed as a versatile intermediate in cross-coupling reactions, particularly Suzuki-Miyaura couplings. The presence of two electron-withdrawing trifluoromethyl groups enhances its reactivity and stability, making it suitable for constructing complex fluorinated aromatic systems. The dioxaborolane moiety ensures improved handling and storage stability compared to free boronic acids. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated pyridines are often key structural motifs. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable choice for precision synthesis.
1320747-32-7 structure
Product Name:4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine
CAS No:1320747-32-7
MF:C13H14BF6NO2
MW:341.057184696198
MDL:MFCD26516889
CID:4760683
Update Time:2026-02-26
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine
- AMY38353
- J3.607.998C
- 2,6-Bis(trifluoromethyl)pyridine-4-boronic acid pinacol ester
- 2,6-Bis(trifluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)pyridine
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine
-
- MDL: MFCD26516889
- Inchi: 1S/C13H14BF6NO2/c1-10(2)11(3,4)23-14(22-10)7-5-8(12(15,16)17)21-9(6-7)13(18,19)20/h5-6H,1-4H3
- InChI Key: BUORERSKCOUNGU-UHFFFAOYSA-N
- SMILES: FC(C1C=C(B2OC(C)(C)C(C)(C)O2)C=C(C(F)(F)F)N=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 413
- Topological Polar Surface Area: 31.4
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB513769-100 mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine; . |
1320747-32-7 | 100MG |
€1,052.70 | 2023-04-18 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB11044-1g |
4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,6-bis-trifluoromethyl-pyridine |
1320747-32-7 | 95% | 1g |
$2266 | 2023-09-07 | |
| Alichem | A029198227-100mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine |
1320747-32-7 | 95% | 100mg |
590.00 USD | 2021-06-01 | |
| Alichem | A029198227-500mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine |
1320747-32-7 | 95% | 500mg |
1,841.84 USD | 2021-06-01 | |
| abcr | AB513769-100mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine; . |
1320747-32-7 | 100mg |
€934.20 | 2025-03-19 | ||
| 1PlusChem | 1P009Z15-100mg |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine |
1320747-32-7 | 95% | 100mg |
$759.00 | 2023-12-22 | |
| 1PlusChem | 1P009Z15-500mg |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine |
1320747-32-7 | 95% | 500mg |
$2205.00 | 2023-12-22 | |
| A2B Chem LLC | AE64505-100mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine |
1320747-32-7 | 95% | 100mg |
$656.00 | 2024-04-20 | |
| A2B Chem LLC | AE64505-500mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine |
1320747-32-7 | 95% | 500mg |
$1920.00 | 2024-04-20 | |
| Ambeed | A987805-1g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine |
1320747-32-7 | 95% | 1g |
$1403.0 | 2024-04-24 |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-bis(trifluoromethyl)pyridine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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